N-(3,4-dimethoxybenzyl)-3-methoxypropan-1-amine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C13H21NO3/c1-15-8-4-7-14-10-11-5-6-12(16-2)13(9-11)17-3/h5-6,9,14H,4,7-8,10H2,1-3H3
• InChI Key: KLKCCXUPKWAKKI-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol
• CAS No.: 919724-43-9

Description

N-(3,4-dimethoxybenzyl)-3-methoxypropan-1-amine (DMMP) is a small molecule that has been studied for its potential applications in scientific research. DMMP is a synthetic compound that has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Analytical Characterization in Drug Testing

N-(3,4-dimethoxybenzyl)-3-methoxypropan-1-amine, as part of the broader category of methoxylated benzylamines with amphetamine structures, has been subject to analytical studies to understand its chemical properties. For instance, a study focused on the analytical characterization of ortho-methoxybenzylated amphetamine-type designer drugs, including similar compounds, providing valuable data such as mass spectrometric, infrared spectroscopic, and nuclear magnetic resonance spectroscopic data. This type of research is crucial for identifying and understanding new psychoactive substances that appear in the drug market (Westphal, Girreser, & Waldmüller, 2016).

Novel Ligands for Metal Ions

Research has also explored the use of related compounds as novel ligands for metal ions, which can lead to the formation of complexes with potential applications in various fields such as catalysis, materials science, and medicine. For example, a study discussed the use of N,N-bis(2-hydroxybenzyl)alkylamines for forming complexes with cerium(III) ions, leading to the successful preparation of single-phase ceria (CeO2) via thermal decomposition, which has numerous industrial and technological applications (Veranitisagul et al., 2011).

Interaction with Biological Receptors

The receptor interaction profiles of novel compounds, including this compound derivatives, have been studied to understand their pharmacological properties. Such studies are pivotal in drug development, especially for psychoactive substances, by characterizing their binding affinities at monoamine receptors and their functional activities at key receptors like 5-HT2A (Rickli et al., 2015).

Surface Activity and Bactericidal Properties

Another field of application is the synthesis and investigation of quaternary ammonium surfactants containing methoxybenzyl substitutes, which demonstrate high surface activity and bactericidal properties. Such compounds could have significant implications in the development of new antimicrobial agents and surfactants with enhanced efficiency and specificity (Zhao et al., 2014).

Mechanism of Action

Target of Action

It is structurally similar to methylenedioxybenzylamphetamine (mdbz), a psychedelic drug . MDBZ is the N-benzyl derivative of 3,4-methylenedioxyamphetamine (MDA), which is known to interact with various neurotransmitter receptors in the brain .

Mode of Action

Based on its structural similarity to mdbz, it may interact with neurotransmitter receptors, leading to changes in neural signaling

Biochemical Pathways

If it acts similarly to mdbz, it may influence the serotonin, dopamine, and norepinephrine pathways, which are involved in mood regulation, cognition, and the body’s response to stress .

Pharmacokinetics

The 3,4-dimethoxybenzyl group has been reported to increase the solubility and stability of certain compounds, which could potentially enhance the bioavailability of n-(3,4-dimethoxybenzyl)-3-methoxypropan-1-amine .

Result of Action

If it acts similarly to MDBZ, it may induce changes in neural signaling, potentially leading to altered perception, mood, or cognition .